N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(4,6-diaminopyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C14H16N6O2S/c1-8(21)17-9-2-4-10(5-3-9)18-13(22)7-23-14-19-11(15)6-12(16)20-14/h2-6H,7H2,1H3,(H,17,21)(H,18,22)(H4,15,16,19,20)
• InChI Key: OOYHZBNQHGZPNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)N)N
• Molecular Formula: C14H16N6O2S
• Molecular Weight: 332.38 g/mol

Description

N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide, commonly known as DAPTA, is a small molecule drug that has been studied for its potential use in treating viral infections, particularly HIV. DAPTA is a member of the class of compounds known as CCR5 antagonists, which work by blocking the CCR5 receptor on the surface of immune cells, preventing the virus from entering and infecting the cell.

Scientific Research Applications

Antimicrobial Activity

• A study presented the synthesis of thienopyrimidine linked rhodanine derivatives, including N-[4-(acetylamino)phenyl]-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide. These compounds demonstrated significant antimicrobial activity, showing effectiveness against various bacterial strains like E. coli and B. subtilis (Kerru et al., 2019).

Crystal Structure Analysis

• Another study focused on the crystal structure of similar compounds, providing insights into their molecular conformations and potential for further chemical manipulation (Subasri et al., 2016).

Anticancer Potential

• Research has been conducted on derivatives of the compound for potential anticancer applications. These studies involve the synthesis and evaluation of various analogs, examining their effectiveness against different cancer cell lines (Liu et al., 2011).

Anticonvulsant Properties

• A study explored the anticonvulsant potential of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, a related compound. This research provides insights into the therapeutic applications of such compounds in neurology (Severina et al., 2020).

Antioxidant Activity

• The synthesis and evaluation of N-(4-substituted phenyl)-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide derivatives for their antioxidant activity have been studied. This research has implications for their use in combating oxidative stress-related diseases (Dhakhda et al., 2021).

Drug Metabolism and Pharmacokinetics

• Studies on related compounds have also provided insights into drug metabolism and pharmacokinetics, which are crucial for understanding the safety and efficacy profiles of these compounds in medical applications (Dong et al., 2016).